Cas no 1803715-79-8 (3,6-Dibromo-2,4-difluorothiophenol)

• Product Name: 3,6-Dibromo-2,4-difluorothiophenol
• CAS No: 1803715-79-8
• MF: C₆H₂Br₂F₂S
• MW: 303.949885845184
• MDL: MFCD28784471
• CID: 4705555
• Update Time: 2025-06-23

3,6-Dibromo-2,4-difluorothiophenol Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-2,4-difluorothiophenol

• MDL： MFCD28784471
• Inchi： 1S/C6H2Br2F2S/c7-2-1-3(9)4(8)5(10)6(2)11/h1,11H
• InChI Key： COCMOYXWGDYMKR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1S)F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Topological Polar Surface Area: 1

Additional information on 3,6-Dibromo-2,4-difluorothiophenol

Introduction to 3,6-Dibromo-2,4-difluorothiophenol (CAS No. 1803715-79-8)

3,6-Dibromo-2,4-difluorothiophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1803715-79-8, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This heterocyclic aromatic compound features a thiophene core substituted with bromine and fluorine atoms at specific positions, making it a versatile intermediate in the synthesis of various pharmacologically active molecules and advanced materials.

The structural motif of 3,6-Dibromo-2,4-difluorothiophenol combines the electron-withdrawing effects of fluorine atoms with the halogenation pattern of bromine, which can modulate its reactivity and interactions with biological targets. Thiophene derivatives are widely studied due to their presence in numerous natural products and pharmaceuticals, where they often serve as key structural components contributing to biological activity. The introduction of multiple halogen atoms enhances the compound's utility as a building block in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel thiophene-based compounds for their potential applications in drug discovery. The electron-deficient nature of 3,6-Dibromo-2,4-difluorothiophenol, arising from the combined influence of bromine and fluorine substituents, makes it an attractive candidate for designing small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have explored its derivatives as scaffolds for kinase inhibitors, where the halogenated thiophene ring can interact with metal centers or aromatic residues in protein active sites.

One notable application of 3,6-Dibromo-2,4-difluorothiophenol lies in the synthesis of organic electronic materials. The presence of bromine and fluorine substituents imparts desirable electronic properties to the resulting polymers or small molecules, such as high charge carrier mobility and thermal stability. These characteristics are particularly relevant in the development of organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices where thiophene-based materials are increasingly employed. The compound's reactivity also allows for further functionalization via lithiation followed by quenching with electrophiles, enabling the construction of diverse molecular libraries for material discovery.

The synthesis of 3,6-Dibromo-2,4-difluorothiophenol typically involves multi-step organic transformations starting from commercially available precursors. A common approach includes the bromination and fluorination of thiophene derivatives using appropriate halogenating agents under controlled conditions. The precise regioselectivity achieved in these reactions is crucial for obtaining the desired product with minimal side reactions. Advanced computational methods have been employed to optimize synthetic routes by predicting reaction outcomes and minimizing unwanted byproducts.

Recent advancements in green chemistry have prompted researchers to explore sustainable synthetic methodologies for 3,6-Dibromo-2,4-difluorothiophenol. Catalytic processes using transition metals have been investigated to improve yield and reduce waste generation. Additionally, solvent-free or aqueous-based reactions have been explored as alternatives to traditional organic solvents, aligning with global efforts to minimize environmental impact. These innovations not only enhance the efficiency of producing 3,6-Dibromo-2,4-difluorothiophenol but also contribute to more sustainable chemical manufacturing practices.

The pharmacological potential of 3,6-Dibromo-2,4-difluorothiophenol has been further explored through structure-activity relationship (SAR) studies. By systematically modifying its substituents or appending different functional groups, researchers aim to identify analogs with enhanced potency or selectivity against specific biological targets. For example, derivatives bearing additional nitrogen-containing heterocycles have shown promise as antimicrobial agents due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

In conclusion,3,6-Dibromo-2,4-difluorothiophenol (CAS No. 1803715-79-8) represents a valuable intermediate with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications and functionalizations，making it a cornerstone in modern synthetic chemistry。Ongoing research continues to uncover new possibilities for this compound，underscoring its importance in advancing both drug discovery and next-generation electronic materials。